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This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the data security and privacy measures

implemented on Medmain's cloud platform, PidPort.

Frequently Asked Questions (FAQs)
General Security
Q1: What are the foundational security measures Medmain has in place for its cloud platform?

A1: Medmain's PidPort platform is built on a secure infrastructure, utilizing Amazon Web

Services (AWS) for storage and Auth0 for authentication. All communications with the platform

are encrypted to prevent unauthorized access and the system is continuously monitored to

detect and track any suspicious activities.[1][2]

Data Encryption & Storage
Q2: How is my research data protected while it is being uploaded to, stored on, and

downloaded from the Medmain platform?
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A2: Data is protected through encryption both when it is being transferred (in transit) and when

it is stored on the platform (at rest).[3][4] While specific encryption standards for PidPort are not

publicly detailed, industry best practices for platforms handling sensitive health information

recommend strong encryption protocols like AES-256 for data at rest and TLS for data in

transit.[5]

Q3: Where is my data physically stored?

A3: Medmain utilizes Amazon Web Services (AWS) for its cloud storage infrastructure.[2] AWS

provides a secure and compliant environment for sensitive data, although the specific

geographic location of the servers may vary. For details on data residency, it is recommended

to consult your service agreement with Medmain.

Access Control & Authentication
Q4: How do you ensure that only authorized individuals can access our research data?

A4: The platform uses Auth0 for its authentication function, which is a robust identity and

access management (IAM) solution.[2] This allows for secure user authentication and helps

prevent unauthorized logins. It is crucial for users to maintain the confidentiality of their login

credentials.

Q5: Can I implement Multi-Factor Authentication (MFA) for my account?

A5: While the available documentation does not explicitly state the availability of MFA, it is a

standard feature in modern authentication services like Auth0 and a highly recommended

security practice for protecting sensitive data.[4][6] Users should check their account settings or

contact Medmain support for instructions on enabling MFA.

Compliance & Privacy
Q6: Is the Medmain platform compliant with regulations like HIPAA and GDPR?

A6: While Medmain's website emphasizes its security measures, it does not make explicit

claims of compliance with specific regulations like the Health Insurance Portability and

Accountability Act (HIPAA) or the General Data Protection Regulation (GDPR).[1] However, the

use of secure infrastructure like AWS, which can be configured to be HIPAA compliant,
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suggests a commitment to data protection.[3][7] For specific compliance requirements related

to your research, it is essential to have a Business Associate Agreement (BAA) in place with

Medmain if you are handling Protected Health Information (PHI).[3]

Q7: What are my responsibilities as a researcher to ensure data privacy on the platform?

A7: As a user, you play a critical role in maintaining data security. This includes using strong,

unique passwords, enabling MFA if available, being cautious about sharing your login

credentials, and adhering to your institution's data governance policies. It is also your

responsibility to ensure that you have the necessary ethical approvals and patient consent for

the data you upload and share.

Troubleshooting Guides
Issue: I am concerned about the security of a shared
link to a dataset.

Step 1: Review Sharing Settings: When sharing data, review the available settings. If

possible, set an expiration date for the link and protect it with a password.

Step 2: Share with Specific Collaborators: Whenever possible, share data directly with

specific, authenticated users on the platform rather than using a general link.

Step 3: Revoke Access: If you suspect a link has been compromised, revoke access

immediately through your account's data sharing management interface.

Step 4: Contact Support: If you cannot resolve the issue or have further concerns, contact

Medmain's technical support.

Issue: I suspect unauthorized access to my account.
Step 1: Change Your Password Immediately: If you can still log in, change your password to

a new, strong, and unique one.

Step 2: Enable Multi-Factor Authentication (MFA): If you haven't already, enable MFA for an

added layer of security.
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Step 3: Review Account Activity: Check your account's login history and activity logs for any

unrecognized actions.

Step 4: Report the Incident: Immediately report your suspicions to Medmain's security or

support team. Provide as much detail as possible, including the date and time of the

suspected access.

Data Security and Privacy Overview
Feature Description

Storage Infrastructure
Utilizes Amazon Web Services (AWS) for secure

and scalable cloud storage.[2]

Authentication
Employs Auth0 for robust user authentication

and access management.[2]

Data Encryption
Data is encrypted during transmission (in transit)

and while stored (at rest).[2][3]

Monitoring
The platform is continuously monitored to detect

and prevent unauthorized access.[2]

Visualizing Data Security on Medmain's Platform
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Caption: Logical data flow and security layers within the Medmain cloud platform.
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Security Concern Identified

Isolate the affected system
(e.g., disconnect from network if applicable)

Document all relevant details:
- Date and time

- Description of the issue
- Any error messages
- Steps to reproduce

Contact Medmain Support
via official channels

Provide the documented information
to the support team

Follow the instructions provided
by the Medmain security team

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for reporting a data security or privacy concern.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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